Cas no 171812-79-6 (4-(2,5-Dihydroxyphenyl)-2-methyl-3-buten-2-ol; 1,2-Dihydro, 2R-hydroxy)

• Product Name: 4-(2,5-Dihydroxyphenyl)-2-methyl-3-buten-2-ol; 1,2-Dihydro, 2R-hydroxy
• CAS No: 171812-79-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6748648
• PubChem ID: 9837238
• Update Time: 2024-03-03

4-(2,5-Dihydroxyphenyl)-2-methyl-3-buten-2-ol; 1,2-Dihydro, 2R-hydroxy Chemical and Physical Properties

Names and Identifiers

• 171812-79-6
• AKOS027407706
• F 11334A1
• F-11334-A1
• CHEMBL444672
• PD129147
• 4-(2,5-Dihydroxyphenyl)-2-methyl-3-buten-2-ol; 1,2-Dihydro, 2R-hydroxy

• Inchi： 1S/C11H16O4/c1-11(2,15)10(14)6-7-5-8(12)3-4-9(7)13/h3-5,10,12-15H,6H2,1-2H3
• InChI Key： VYXPSMUFCGRWJC-UHFFFAOYSA-N
• SMILES： CC(C(CC1C(O)=CC=C(O)C=1)O)(O)C

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.161
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones